Cas no 88465-95-6 (2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester)

2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester structure
88465-95-6 structure
Product Name:2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
CAS No:88465-95-6
MF:C13H16O3
MW:220.264344215393
CID:631689
PubChem ID:54368169
Update Time:2025-04-19

2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(2-phenylethoxy)ethyl ester
    • 2-(2-phenylethoxy)ethyl prop-2-enoate
    • DTXSID00710879
    • 88465-95-6
    • SCHEMBL9164139
    • Inchi: 1S/C13H16O3/c1-2-13(14)16-11-10-15-9-8-12-6-4-3-5-7-12/h2-7H,1,8-11H2
    • InChI Key: URFZHMKEGXLPDV-UHFFFAOYSA-N
    • SMILES: O(CCOC(C=C)=O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų
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